1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol

• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol
• SMILES: CC(CNCC1=C(C=CC(=C1)F)F)O
• InChI: InChI=1S/C10H13F2NO/c1-7(14)5-13-6-8-4-9(11)2-3-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChIKey: GLDGIGSXYVJSEB-UHFFFAOYSA-N

1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol – A Fluorinated Amino Alcohol Building Block for Targeted Physicochemical Tuning in Drug Discovery

1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol (CAS 1153486-54-4) is a synthetic amino alcohol of formula C₁₀H₁₃F₂NO, molecular weight 201.21 g/mol [1]. The compound belongs to the class of 1,2-aminoalcohols and features a 2,5-difluorobenzyl substituent on the amine nitrogen [1]. Its ortho- and meta-fluorine substitution pattern relative to the methylene bridge creates a unique electronic and steric environment that distinguishes it from other difluorophenyl positional isomers . The presence of both a secondary amine and a secondary alcohol makes it a versatile intermediate for further functionalization, including acylation, alkylation, and reductive amination .

1

Dual-functional amino alcohol: secondary amine and alcohol enable acylation, alkylation, and reductive amination.

2

2,5-Difluorobenzyl substitution creates a distinct electronic and steric environment for SAR exploration.

3

Positional isomer differentiation: unlike other difluorobenzyl isomers, this pattern offers unique physicochemical tuning capability.

• [1] PubChem CID 43499233, Compound Summary for 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol. National Center for Biotechnology Information (2025). View Source

Why Simple Substitution of 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol with Other Difluorobenzyl Isomers Is Problematic

The difluorobenzyl-amino-propanol scaffold is highly sensitive to fluorine substitution pattern, which significantly modulates amine basicity, lipophilicity, and steric bulk. Replacing the 2,5-difluorobenzyl group with the 2,6-isomer reduces the pKa of the conjugate acid by ~0.17 units (8.38 vs 8.21) , while the 2,4-isomer increases basicity by ~0.20 units ; this can alter protonation state at physiological pH and impact salt formation, receptor binding, and solubility. The 2,5-substitution pattern yields a SlogP of 3.42, compared to 2.30 for the 2,6-isomer and 3.51 for the 3,4-isomer – a more than 1-log-unit difference in lipophilicity that can affect membrane permeability, metabolic stability, and off-target binding [1][2]. Additionally, the Sterimol B1 steric parameter for the 2,5-difluorobenzyl group (2.46) differs measurably from the 2,6-substitution (2.37), indicating distinct steric requirements that can influence enzyme pocket accommodation and molecular recognition [1][3]. These quantitative differences mean that in-class compounds cannot be assumed to be functionally interchangeable in SAR exploration, lead optimization, or chemical probe development.

Amine basicity shift (~0.2 pKa units) may alter protonation-state ratio at physiological pH, affecting salt formation and binding assay context.

Lipophilicity difference (>1 log unit) can drive measurable changes in membrane permeability and metabolic stability profiles.

Steric bulk variation (Sterimol B1 ~3.7% larger than 2,6-isomer) may influence enzyme active site accommodation and molecular recognition.

• [1] MMsINC Database, Molecule MMs01735014: 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol – SlogP 3.423, Sterimol/B1 2.46323. View Source
• [2] MMsINC Database, 1-{[(2,6-Difluorophenyl)methyl]amino}propan-2-ol – SlogP 2.2988, Sterimol/B1 2.37464. View Source
• [3] MMsINC Database, 1-{[(3,4-Difluorophenyl)methyl]amino}propan-2-ol – SlogP 3.51257. View Source

Quantitative Differentiation Evidence for 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol Versus Its Closest Structural Analogs

Amine Basicity (pKa) Differentiation: 2,5-F Substitution Provides Intermediate Basicity Between 2,6-F and 2,4-F Isomers

The target compound's 2,5-difluorobenzylamine substructure exhibits a predicted pKa of 8.38±0.10 . This is 0.17 log units more basic than the 2,6-difluorobenzylamine (pKa 8.21±0.10) and 0.20 log units less basic than the 2,4-difluorobenzylamine (pKa 8.58±0.10) . The intermediate basicity arises from the combined electron-withdrawing effects of ortho- and meta-fluorine substituents. At physiological pH (7.4), the 2,5-isomer will be predominantly protonated (~91% based on Henderson-Hasselbalch), as will the comparators, but the exact protonation ratio and thus the effective concentration of the free base differs measurably .

Amine basicity (pKa)

Predicted

pKa 8.38 ±0.10
Δ +0.17 vs 2,6-F; Δ −0.20 vs 2,4-F

Intermediate basicity supports protonation-state comparison in CNS target amine studies.

ACD/Labs predicted; experimental verification recommended.

Evidence Dimension	Amino group basicity (predicted pKa of precursor benzylamine)
Target Compound Data	pKa 8.38±0.10 (2,5-difluorobenzylamine)
Comparator Or Baseline	2,6-difluorobenzylamine: pKa 8.21±0.10 ; 2,4-difluorobenzylamine: pKa 8.58±0.10
Quantified Difference	ΔpKa = +0.17 vs 2,6-isomer; ΔpKa = -0.20 vs 2,4-isomer
Conditions	All values are predicted pKa (ACD/Labs) as reported by ChemicalBook

Why This Matters

Differential amine basicity directly impacts salt formation propensity, aqueous solubility of salts, and the degree of protonation at physiological pH – a critical variable in lead optimization for oral bioavailability and target engagement.

Lipophilicity (SlogP) Differentiation: The 2,5-F Isomer Occupies a Distinct Lipophilicity Middle Ground

The target compound (2,5-F) has a computed SlogP of 3.423 [1], which is 1.12 log units higher than the 2,6-difluorophenyl isomer (SlogP 2.2988) [2] and 0.09 log units lower than the 3,4-difluorophenyl isomer (SlogP 3.51257) [3]. This places the 2,5-F isomer in a unique lipophilicity range relative to its isomers: substantially more lipophilic than the 2,6-isomer (which may have better aqueous solubility but lower membrane permeability), yet nearly identical to the 3,4-isomer (which may lack the ortho-fluorine steric signature). The XLogP3-AA value reported by PubChem for the target compound is 1.2 [4], whereas the 2,6-isomer is reported with a LogP of 1.54 by Fluorochem , highlighting that different computational methods yield different absolute values, but the relative trend remains consistent.

Lipophilicity (SlogP)

Computed

SlogP 3.423
Δ +1.12 vs 2,6-F; Δ −0.09 vs 3,4-F

Lipophilicity differentiation supports membrane permeability and metabolism SAR studies.

MMsINC database; cross-validate with experimental logD.

Evidence Dimension	Lipophilicity (SlogP)
Target Compound Data	SlogP 3.423 [1]
Comparator Or Baseline	2,6-F isomer: SlogP 2.2988 [2]; 3,4-F isomer: SlogP 3.51257 [3]
Quantified Difference	ΔSlogP = +1.12 vs 2,6-isomer; ΔSlogP = -0.09 vs 3,4-isomer
Conditions	MMsINC Database computed SlogP values

Why This Matters

Lipophilicity differences of ≥1 log unit are generally considered sufficient to drive measurable differences in membrane permeability, metabolic clearance, and plasma protein binding, making this a meaningful selection criterion in drug discovery campaigns.

• [1] MMsINC Database, Molecule MMs01735014: 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol – SlogP 3.423. View Source
• [2] MMsINC Database, 1-{[(2,6-Difluorophenyl)methyl]amino}propan-2-ol – SlogP 2.2988. View Source
• [3] MMsINC Database, 1-{[(3,4-Difluorophenyl)methyl]amino}propan-2-ol – SlogP 3.51257. View Source
• [4] PubChem CID 43499233, Compound Summary for 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol – XLogP3-AA 1.2. View Source

Steric Bulk Differentiation (Sterimol B1): The 2,5-F Substitution Presents a Larger Steric Profile Than the 2,6-F Isomer

The Sterimol B1 parameter, which quantifies the minimal width of a substituent perpendicular to its attachment axis, is 2.46323 for the 2,5-difluorobenzyl group versus 2.37464 for the 2,6-difluorobenzyl group [1][2]. This difference of ~0.09 Å (or ~3.7%) indicates that the 2,5-substitution pattern sterically occupies more space in the dimension most relevant for enzyme active site or receptor pocket steric complementarity. The increased steric bulk arises from the meta-fluorine (5-position) protruding into space that is unoccupied in the 2,6-isomer, where both fluorines flank the benzyl attachment point symmetrically.

Steric bulk (Sterimol B1)

Computed

B1 2.463
Δ +0.089 vs 2,6-F (~3.7% larger)

Subtle steric difference supports isoform selectivity design in enzyme pocket accommodation studies.

MMsINC Sterimol B1; verify with crystallographic data if available.

Evidence Dimension	Steric bulk (Sterimol B1 parameter)
Target Compound Data	Sterimol B1 = 2.46323 [1]
Comparator Or Baseline	2,6-F isomer: Sterimol B1 = 2.37464 [2]
Quantified Difference	ΔB1 = +0.08859 (~3.7% larger than 2,6-isomer)
Conditions	MMsINC Database computed Sterimol B1 values

Why This Matters

Sub-angstrom differences in steric parameters are routinely exploited in medicinal chemistry to achieve selectivity between closely related enzyme isoforms or receptor subtypes, where even modest steric clashes can dramatically alter binding affinity.

• [1] MMsINC Database, Molecule MMs01735014: 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol – Sterimol/B1 2.46323. View Source
• [2] MMsINC Database, 1-{[(2,6-Difluorophenyl)methyl]amino}propan-2-ol – Sterimol/B1 2.37464. View Source

Propanol Regioisomer Differentiation: 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol vs 2-{[(2,5-Difluorophenyl)methyl]amino}propan-1-ol

The target compound bears the alcohol at the 2-position of the propanol chain (a secondary alcohol), whereas the regioisomer 2-{[(2,5-difluorophenyl)methyl]amino}propan-1-ol (CAS 1155567-09-1) carries a primary alcohol . Secondary alcohols are generally less reactive toward oxidation and acylation than primary alcohols, providing greater stability under oxidative conditions and offering different regioselectivity in esterification and etherification reactions. Additionally, the secondary alcohol creates a chiral center at C2, enabling stereochemical diversification – a feature absent in the primary alcohol regioisomer [1].

Alcohol regioisomer

Structural

Secondary alcohol (chiral)
vs Primary alcohol (achiral)

Chiral secondary alcohol enables stereochemical diversification and differential reactivity in synthesis.

CAS-based regioisomer comparison; racemic mixture unless resolved.

Evidence Dimension	Alcohol type and chirality at C2
Target Compound Data	Secondary alcohol (chiral, racemic unless resolved); CAS 1153486-54-4 [1]
Comparator Or Baseline	2-{[(2,5-difluorophenyl)methyl]amino}propan-1-ol: primary alcohol (achiral C2); CAS 1155567-09-1
Quantified Difference	Qualitative difference in alcohol class (secondary vs primary) and presence/absence of a chiral center
Conditions	Structural comparison based on IUPAC names and CAS registry entries

Why This Matters

The secondary alcohol provides a chiral handle for asymmetric synthesis and typically exhibits slower metabolic oxidation compared to primary alcohols, which may translate to different pharmacokinetic profiles in vivo.

• [1] PubChem CID 43499233, Compound Summary for 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol. View Source

Optimal Application Scenarios for 1-{[(2,5-Difluorophenyl)methyl]amino}propan-2-ol Based on Its Differentiated Physicochemical Profile

Medicinal Chemistry Programs Requiring Fine-Tuned Amine Basicity for CNS Target Engagement

When a drug discovery program targets a CNS receptor or enzyme where the protonation state of a basic amine is critical for binding (e.g., aminergic GPCRs or kinases), the intermediate pKa of the 2,5-difluorobenzylamino group (8.38) may provide an optimal balance between the more acidic 2,6-isomer (8.21) and the more basic 2,4-isomer (8.58). This differential can be leveraged to optimize the ratio of protonated to neutral species at physiological pH, directly influencing receptor affinity and blood-brain barrier penetration .

Lead Optimization Campaigns Where Lipophilicity Must Be Balanced Between Membrane Permeability and Metabolic Stability

The SlogP of 3.42 for the target compound represents a lipophilicity 'sweet spot' that is over 1 log unit higher than the 2,6-difluoro isomer (SlogP 2.30), potentially conferring superior passive membrane permeability, while remaining slightly lower than the 3,4-difluoro isomer (SlogP 3.51). This profile may reduce the risk of CYP-mediated metabolism and phospholipidosis typically associated with highly lipophilic amines, making it a strategic choice for oral drug candidates where balancing permeability and clearance is paramount .

Selectivity-Driven Design Exploiting Differential Steric Bulk to Discriminate Between Related Enzyme Isoforms

The Sterimol B1 value of 2.46 for the 2,5-difluorobenzyl group is 3.7% larger than that of the 2,6-isomer (2.37). In scaffold-hopping exercises or fragment-growing strategies targeting enzymes with narrow active site pockets (e.g., kinases, proteases), this subtle steric difference can be exploited to achieve isoform selectivity, where the 2,6-isomer may bind productively while the 2,5-isomer experiences steric clash and reduced affinity – or vice versa – depending on pocket geometry .

Asymmetric Synthesis Campaigns Requiring a Chiral Secondary Alcohol as a Stereochemical Diversification Point

Unlike the primary alcohol regioisomer (2-{[(2,5-difluorophenyl)methyl]amino}propan-1-ol), the target compound features a secondary alcohol that creates a chiral center at C2. This enables the synthesis of enantiomerically pure or enriched derivatives via chiral resolution, asymmetric synthesis, or enzymatic kinetic resolution, providing access to stereochemically defined building blocks for drug discovery. The secondary alcohol also exhibits differential reactivity in oxidation and esterification compared to primary alcohols, offering chemists greater synthetic flexibility .

Application

Selection Property

Validation Focus

CNS target amine basicity tuning studies

Amine basicity intermediate range for protonation-state profiling

Receptor binding and BBB penetration model studies

Lipophilicity-permeability balance in lead optimization

Lipophilicity profile for membrane permeability context

Metabolic stability and phospholipidosis risk assessment

Isoform selectivity design via steric differentiation

Steric bulk profile for steric-fit review

Enzyme isoform binding pocket complementarity studies

Stereochemical diversification in asymmetric synthesis

Secondary alcohol chiral center for enantiomeric resolution

Enantioselective synthesis and metabolic oxidation profile studies